Cas no 313524-36-6 (2-(2-phenylethyl)-1,3-benzoxazol-5-amine)

2-(2-Phenylethyl)-1,3-benzoxazol-5-amine is a benzoxazole derivative featuring a phenylethyl substituent and an amine functional group at the 5-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, which allows for further functionalization. The benzoxazole core provides stability and potential bioactivity, while the amine group enhances reactivity for derivatization or coordination chemistry applications. Its well-defined molecular structure makes it suitable for use as an intermediate in the development of heterocyclic compounds, particularly in medicinal chemistry for targeting specific biological pathways. The product is typically characterized by high purity and consistent performance in synthetic workflows.

2-(2-phenylethyl)-1,3-benzoxazol-5-amine structure

313524-36-6 structure

Product Name:2-(2-phenylethyl)-1,3-benzoxazol-5-amine

CAS No:313524-36-6

MF:C₁₅H₁₄N₂O

MW:238.284463405609

CID:1004455

PubChem ID:765854

Update Time:2025-10-28

2-(2-phenylethyl)-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 2-(2-phenylethyl)-1,3-benzoxazol-5-amine
- 2-PHENETHYL-BENZOOXAZOLE-5-YLAMINE
- 2-PHENETHYL-BENZOOXAZOL-5-YLAMINE
- CHEBI:109777
- CHEMBL1531277
- Q27189064
- SR-01000393908-1
- SR-01000393908
- 2-phenethylbenzo[d]oxazol-5-amine
- SMR000019093
- AKOS000189563
- SCHEMBL2244727
- 313524-36-6
- Oprea1_806276
- DB-086707
- MLS000084747
- HMS2374I08
- Oprea1_839564
- MDL： MFCD00608320
- Inchi： 1S/C15H14N2O/c16-12-7-8-14-13(10-12)17-15(18-14)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9,16H2
- InChI Key： JYDYEDVFQNITAL-UHFFFAOYSA-N
- SMILES： O1C2C=CC(=CC=2N=C1CCC1C=CC=CC=1)N

Computed Properties

Exact Mass: 238.110613074g/mol
Monoisotopic Mass: 238.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 52Å²

2-(2-phenylethyl)-1,3-benzoxazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	029958-250mg	2-Phenethyl-benzooxazol-5-ylamine	313524-36-6		250mg	￡160.00	2022-03-01
Fluorochem	029958-1g	2-Phenethyl-benzooxazol-5-ylamine	313524-36-6		1g	￡372.00	2022-03-01
Fluorochem	029958-2g	2-Phenethyl-benzooxazol-5-ylamine	313524-36-6		2g	￡598.00	2022-03-01
Chemenu	CM516881-1g	2-Phenethylbenzo[d]oxazol-5-amine	313524-36-6	97%	1g	$***	2023-03-31